![molecular formula C7H8O2S B098408 3-(Thiophen-3-yl)propanoic acid CAS No. 16378-06-6](/img/structure/B98408.png)
3-(Thiophen-3-yl)propanoic acid
Overview
Description
3-(Thiophen-3-yl)propanoic acid is a useful research compound. Its molecular formula is C7H8O2S and its molecular weight is 156.2 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The compound has been submitted to the National Cancer Institute (NCI) for testing and evaluation and the Cancer Chemotherapy National Service Center (NSC) number is 109407. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
1. Applications in Antiproliferative Activity and DNA Binding Studies
A study investigated an artificial alanine-based amino acid with a substituted triazolyl-thione group, closely related to 3-(Thiophen-3-yl)propanoic acid. This compound was used as a scaffold for synthesizing new platinum complexes. These complexes showed moderate cytotoxic activity on cancer cells and a marked ability to bind DNA sequences. This research suggests potential applications in cancer therapy and DNA-targeted treatments (Riccardi et al., 2019).
2. Role in Solar Cell Applications
In the realm of renewable energy, novel organic sensitizers containing a thiophene unit, akin to this compound, were engineered for solar cell applications. These sensitizers demonstrated high efficiency in converting photon energy to electric current when anchored onto TiO2 film. This advancement underscores the potential of thiophene-based compounds in improving the efficiency of solar cells (Kim et al., 2006).
3. Development of Conducting Polymers
Research into conducting polymers has utilized derivatives of this compound. For instance, octanoic acid 2-thiophen-3-yl-ethyl ester was synthesized and homopolymerized, resulting in polymers with distinct electronic transitions. These polymers exhibited color changes under certain conditions, indicating potential applications in electrochromic devices and other electronic applications (Sacan et al., 2006).
4. Synthesis and Evaluation of Antimicrobial Activities
Thiophene-based compounds, structurally similar to this compound, have been synthesized and evaluated for their antibacterial and antifungal activities. The compounds demonstrated potential as novel antimicrobial agents, suggesting a promising avenue for developing new therapeutics in combating infectious diseases (Patel & Patel, 2017).
5. Electrochemical Sensor Applications
A study utilized poly(thiophen-3-yl-acetic acid) for the development of an electrochemical hybridization sensor. This research highlights the application of thiophene derivatives in the field of biosensors, particularly in detecting specific nucleotide sequences, which can have significant implications in medical diagnostics and biotechnology (Cha et al., 2003).
Safety and Hazards
Properties
IUPAC Name |
3-thiophen-3-ylpropanoic acid | |
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InChI |
InChI=1S/C7H8O2S/c8-7(9)2-1-6-3-4-10-5-6/h3-5H,1-2H2,(H,8,9) | |
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InChI Key |
YUSDDNTYMDWOCY-UHFFFAOYSA-N | |
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Canonical SMILES |
C1=CSC=C1CCC(=O)O | |
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Molecular Formula |
C7H8O2S | |
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DSSTOX Substance ID |
DTXSID90296450 | |
Record name | 3-thien-3-ylpropanoic acid | |
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Molecular Weight |
156.20 g/mol | |
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CAS No. |
16378-06-6 | |
Record name | 16378-06-6 | |
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Record name | 3-thien-3-ylpropanoic acid | |
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